Cas no 2171877-75-9 (2-{1-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(propan-2-yl)formamido}acetic acid)

• Product Name: 2-{1-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(propan-2-yl)formamido}acetic acid
• CAS No: 2171877-75-9
• MF: C₂₇H₂₅BrN₂O₅
• MW: 537.401806592941
• CID: 6213745
• PubChem ID: 165550980
• Update Time: 2025-06-13

2-{1-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(propan-2-yl)formamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(propan-2-yl)formamido}acetic acid
• 2-{1-[2-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-(propan-2-yl)formamido}acetic acid
• EN300-1484311
• 2171877-75-9

• Inchi： 1S/C27H25BrN2O5/c1-16(2)30(14-25(31)32)26(33)22-13-17(11-12-24(22)28)29-27(34)35-15-23-20-9-5-3-7-18(20)19-8-4-6-10-21(19)23/h3-13,16,23H,14-15H2,1-2H3,(H,29,34)(H,31,32)
• InChI Key： QSAQUGCTXZLVFB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(N(CC(=O)O)C(C)C)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 536.09468g/mol
• Monoisotopic Mass: 536.09468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(propan-2-yl)formamido}acetic acid

Comprehensive Analysis of 2-{1-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(propan-2-yl)formamido}acetic acid (CAS No. 2171877-75-9)

In the rapidly evolving field of pharmaceutical and biochemical research, the compound 2-{1-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(propan-2-yl)formamido}acetic acid (CAS No. 2171877-75-9) has garnered significant attention due to its unique structural properties and potential applications. This Fmoc-protected amino acid derivative is widely utilized in peptide synthesis, drug discovery, and material science, making it a critical reagent for researchers exploring novel therapeutic agents and biomaterials.

The molecular structure of 2-{1-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(propan-2-yl)formamido}acetic acid features a fluorenylmethyloxycarbonyl (Fmoc) group, which is a cornerstone in solid-phase peptide synthesis (SPPS). This protective group is highly valued for its stability under basic conditions and ease of removal under mild acidic conditions, making it indispensable for modern peptide chemistry. The presence of a bromine substituent further enhances its reactivity, enabling selective modifications in complex molecular architectures.

Recent advancements in AI-driven drug discovery and high-throughput screening have highlighted the importance of specialized building blocks like CAS No. 2171877-75-9. Researchers are increasingly leveraging such compounds to design targeted therapies for diseases like cancer, neurodegenerative disorders, and autoimmune conditions. The compound’s compatibility with automated synthesis platforms aligns with the growing demand for precision medicine and personalized treatment options.

From an industrial perspective, the scalability and purity of 2-{1-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(propan-2-yl)formamido}acetic acid are critical factors. Manufacturers are investing in green chemistry approaches to minimize environmental impact while maintaining high yields. This aligns with global trends toward sustainable synthesis and the reduction of hazardous waste in pharmaceutical production.

In addition to its pharmaceutical applications, this compound is also explored in bioconjugation and proteomics research. Its ability to form stable amide bonds makes it a valuable tool for labeling proteins and peptides, facilitating studies on protein-protein interactions and post-translational modifications. The integration of such reagents with mass spectrometry and cryo-EM techniques has opened new avenues for structural biology.

As the scientific community continues to investigate CAS No. 2171877-75-9, its role in next-generation therapeutics and diagnostic tools is expected to expand. With ongoing research into its pharmacokinetics and biocompatibility, this compound may soon transition from a laboratory reagent to a key component in clinical applications. For researchers and industry professionals, staying updated on its developments is essential to harnessing its full potential.